Cas no 2137784-36-0 (2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-)

• Product Name: 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-
• CAS No: 2137784-36-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5293551
• Update Time: 2025-10-21

2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-

• Inchi： 1S/C9H17NO/c1-6-4-7(6)5-8(11)9(2,3)10/h6-7H,4-5,10H2,1-3H3
• InChI Key： DNBHBNUOZNVCKE-UHFFFAOYSA-N
• SMILES： C(C1CC1C)C(=O)C(N)(C)C

Additional information on 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-

Recent Advances in the Study of 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- (CAS: 2137784-36-0)

In recent years, the compound 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- (CAS: 2137784-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric synthesis techniques, to achieve enantiomerically pure forms of the compound. These advancements are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological evaluations.

Pharmacological studies have revealed that 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- exhibits notable activity as a modulator of specific biological pathways. In vitro and in vivo experiments have demonstrated its efficacy in targeting enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may act as a potent inhibitor of cyclooxygenase-2 (COX-2), offering a potential therapeutic avenue for conditions such as rheumatoid arthritis and Alzheimer's disease.

Moreover, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies indicate that 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- possesses favorable absorption and distribution profiles, with moderate metabolic stability. These characteristics, combined with its low toxicity profile in preclinical models, underscore its potential for further development.

In addition to its therapeutic potential, researchers have explored the mechanistic underpinnings of 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, paving the way for the design of derivatives with enhanced efficacy and selectivity. Computational modeling and molecular docking simulations have further elucidated its interactions with target proteins, providing insights into its mode of action.

Despite these promising findings, challenges remain in the clinical translation of 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)-. Issues such as formulation stability, bioavailability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Butanone, 3-amino-3-methyl-1-(2-methylcyclopropyl)- (CAS: 2137784-36-0) represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, combined with its promising biological activity, positions it as a potential lead compound for the treatment of various diseases. Continued research efforts will be crucial to fully unlock its therapeutic potential and bring it closer to clinical application.